Methyl 3-cyano-4-methylbenzoate

• IUPAC Name: methyl 3-cyano-4-methylbenzoate
• InChI: InChI=1S/C10H9NO2/c1-7-3-4-8(10(12)13-2)5-9(7)6-11/h3-5H,1-2H3
• InChI Key: QMGIAFDCHWFQKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)C#N
• Molecular Formula: C10H9NO2
• DSSTOX Substance ID: DTXSID80473713
• Molecular Weight: 175.18 g/mol
• CAS RN: 35066-32-1

Description

Methyl 3-cyano-4-methylbenzoate is a chemical compound with the molecular formula C10H9NO2 and a molecular weight of 175.18. It is a white to yellow solid.

Synthesis Analysis

The synthesis of Methyl 3-cyano-4-methylbenzoate can be carried out in several ways. One of the most versatile and economical methods involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions.

Molecular Structure Analysis

The molecular structure of Methyl 3-cyano-4-methylbenzoate consists of 10 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

Methyl 3-cyano-4-methylbenzoate is a solid at room temperature. It has a molecular weight of 175.18.

Scientific Research Applications

Cosmetic, Drug, and Food Preservative

• Methyl 4-hydroxybenzoate, closely related to Methyl 3-cyano-4-methylbenzoate, is an anti-microbial agent used in cosmetics, personal-care products, and as a food preservative. Its crystal structure involves extensive intermolecular hydrogen bonding, forming a 3D framework. The study of its molecular properties, such as crystal packing and intermolecular interactions, is crucial for its application in these industries (Sharfalddin et al., 2020).

Catalyst in Organic Synthesis

• In the field of organic synthesis, Methyl 3-cyano-4-methylbenzoate derivatives play a role as catalysts. For instance, they are used in the synthesis of tetrahydrobenzo[b]pyran and pyrano[2,3-c]pyrazole derivatives, highlighting their utility in creating pharmacologically relevant structures (Maleki & Ashrafi, 2014).

Pharmaceutical Research

• Research into the reactions of 4-cyano- and 4-methylimidazoles with isocyanates, related to Methyl 3-cyano-4-methylbenzoate, is significant in pharmaceutical chemistry. These studies explore the synthesis of compounds with potential medicinal applications (Mitsuhashi et al., 1983).

Materials Science

• In materials science, Methyl 3-cyano-4-methylbenzoate derivatives are investigated for their optoelectronic properties. They are used in the development of materials with aggregation-induced emission characteristics, relevant for applications in electronics, optics, and environmental sciences (Jia et al., 2013).

Nanotechnology

• Methyl 3-cyano-4-methylbenzoate derivatives are also explored in the field of nanotechnology. For instance, their use in creating solid lipid nanoparticles for agricultural applications demonstrates their potential in controlled release systems for fungicides (Campos et al., 2015).

Environmental Science

• In environmental science, studies have been conducted on the photocatalytic degradation of o-methylbenzoic acid, closely related to Methyl 3-cyano-4-methylbenzoate, focusing on how various factors like pH and anion additives affect the degradation process. This research is crucial for environmental pollution control (Wang et al., 2000).

Safety and Hazards

Methyl 3-cyano-4-methylbenzoate is considered a hazardous substance. It is harmful if swallowed and harmful to aquatic life.

Synthesis routes and methods I

Procedure details

A mixture of methyl 3-bromo-4-methylbenzoate (compound 1.6, 18 g, 78.58 mmol, 1.00 equiv), Zn(CN)2 (11.1 g, 94.87 mmol, 1.20 equiv), and Pd(PPh3)4 (7.3 g, 6.32 mmol, 0.08 equiv) in N,N-dimethylformamide (250 mL) was stirred under a nitrogen atmosphere at 100° C. overnight. After cooling to room temperature, the reaction was then quenched by careful addition of 200 mL of FeSO4 (aq., sat.) and diluted with ethyl acetate. The resulting mixture was stirred vigorously then filtered through celite and washed with 1 M FeSO4, water, and ethyl acetate. The layers were separated and the aqueous phase was extracted with 2×500 mL of ethyl acetate. The combined organic layers were washed with 3×200 mL of brine, dried over (Na2SO4), and concentrated under reduced pressure. The residue was purified using silica gel column chromatography with ethyl acetate/petroleum ether (1:50) as eluent to yield 11 g (76%) of the title compound as an off-white solid.

Synthesis routes and methods II

Procedure details

A mixture of copper (I) cyanide (510 mg, 5.69 mmol) and DMF (16 mL) was heated to 140° C. The reaction was added methyl 3-bromo-4-methylbenzoate (505 mg, 2.2 mmol) in DMF (10 mL) and heating was continued for 12 h. The reaction was cooled, diluted with EtOAc (125 mL) and washed with H2O (5×25 mL). The EtOAc layer was dried over MgSO4 and concentrated. The residue was chromatographed (40 g silica, 10% EtOAc/hexanes) to give the title compound as a solid (236 mg, 61%); IR(CHCl3): 1128, 1269, 1300, 1725, 2231, 3024 cm−1; NMR(300 MHz, CDCl3): 2.63 (s, 3H); 3.95 (s, 3H); 7.43 (d, 1H, J=8.1 Hz); 8.14 (d, 1H, J=8.1 Hz); 8.28 (s, 1H); MS(FD): 175.1.

Synthesis routes and methods III

Procedure details

To a solution of 5.7 g of methyl 3-iodo-4-methylbenzoate in 35 mL of DMF (degassed) was added 1.94 g (16.5 mmol) of Zn(CN)2 and 1.58 g (1.37 mmol) of Pd(PPh3)4. The mixture was stirred at 80° C. in the dark (with the light off) for 6 h. To the mixture was added 50 mL of 10% NH4OH (aq.) and EtOAc. The organic layer was washed with 50 mL of water and 30 mL of brine, and the combined aqueous layers were extracted with EtOAc. The combined extracts were dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (10% EtOAc/hexanes) provided about 3 g of methyl 3-cyano-4-methylbenzoate as a pale yellow solid.